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Compound of Interest

Compound Name: Oxacillin-d5

Cat. No.: B15566576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling procedures for Oxacillin-d5, a

deuterated analog of the antibiotic Oxacillin. Given the absence of a specific Safety Data Sheet

(SDS) for Oxacillin-d5, this document extrapolates critical safety information from the SDS of

its non-deuterated counterpart, Oxacillin and Oxacillin Sodium. This approach is based on the

principle that isotopic labeling with deuterium does not significantly alter the chemical reactivity

or macroscopic hazards of the molecule.

Oxacillin-d5 is primarily utilized as an internal standard in quantitative analytical

methodologies, such as Liquid Chromatography-Mass Spectrometry (LC-MS), for the precise

measurement of Oxacillin in biological matrices.[1] Its near-identical physicochemical properties

to the parent compound ensure it behaves similarly during sample preparation and analysis,

thus correcting for variability.[2]

Physical and Chemical Properties
The fundamental properties of Oxacillin-d5 are compared with Oxacillin in the table below. The

primary difference lies in the molecular weight due to the substitution of five hydrogen atoms

with deuterium.
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Property Oxacillin-d5 Oxacillin

Molecular Formula C₁₉H₁₄D₅N₃O₅S C₁₉H₁₉N₃O₅S

Molecular Weight 406.47 g/mol [3] 401.44 g/mol [4]

CAS Number
Not available (Unlabeled: 66-

79-5)
66-79-5[4]

Appearance White to off-white powder
White to off-white crystalline

powder

Storage Temperature -20°C is recommended
Room temperature;

refrigerated for quality

Hazard Identification and Safety Precautions
As a member of the penicillin family, Oxacillin-d5 should be handled with care, assuming it

carries the same potential hazards as Oxacillin. The primary risks are associated with

hypersensitivity reactions.
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Hazard Category
Description and Precautionary
Statements

Respiratory Sensitization

May cause allergy or asthma symptoms or

breathing difficulties if inhaled. Avoid breathing

dust. In case of inadequate ventilation, wear

respiratory protection.[4][5]

Skin Sensitization

May cause an allergic skin reaction. Avoid

contact with skin. Wear protective gloves.

Contaminated work clothing should not be

allowed out of the workplace.[4][5]

Eye Irritation
May cause serious eye irritation. Wear eye

protection.

Acute Toxicity

Individuals sensitive to beta-lactam antibiotics

may experience hypersensitivity and

anaphylaxis. Symptoms can include skin rash,

nausea, and diarrhea.

Handling, Storage, and Personal Protective
Equipment
Proper handling and storage are crucial to ensure the integrity of the compound and the safety

of laboratory personnel.
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Aspect Recommendation

Ventilation
Handle in a well-ventilated area or use local

exhaust ventilation to minimize dust generation.

Personal Protective Equipment (PPE)

- Eye/Face Protection: Wear tightly fitting safety

goggles. - Hand Protection: Wear impervious

gloves (e.g., nitrile). - Skin and Body Protection:

Wear a lab coat or other protective clothing. -

Respiratory Protection: If dust is generated, use

a NIOSH/MSHA-approved respirator.

Safe Handling Practices

Avoid dust formation. Do not ingest or inhale.

Avoid contact with eyes, skin, and clothing.

Wash hands thoroughly after handling.

Storage Conditions

Store in a tightly sealed container in a dry and

cool place. A storage temperature of -20°C is

recommended for Oxacillin-d5.

First Aid Measures
In case of exposure, the following first aid measures, derived from Oxacillin SDS, should be

taken:
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Exposure Route First Aid Procedure

Inhalation
Remove to fresh air. If breathing is difficult, seek

medical attention immediately.

Skin Contact

Wash off immediately with plenty of soap and

water. If skin irritation or rash occurs, get

medical advice.

Eye Contact

Flush with water for at least 15 minutes while

holding eyelids open. Seek immediate medical

attention.

Ingestion

Clean mouth with water and drink plenty of

water afterward. Do not induce vomiting. Seek

medical attention.

Mechanism of Action of Oxacillin
Oxacillin is a beta-lactam antibiotic that inhibits the synthesis of bacterial cell walls. Its

mechanism involves the covalent binding to penicillin-binding proteins (PBPs), which are

essential enzymes in the final steps of peptidoglycan synthesis.[4][6] This inhibition disrupts the

integrity of the cell wall, leading to cell lysis and bacterial death.[4] The bulky side chain of

Oxacillin provides resistance to penicillinase enzymes produced by some bacteria.[7]
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Caption: Mechanism of action of Oxacillin.

Application of Oxacillin-d5 as a Deuterated Internal
Standard
Oxacillin-d5 serves as an ideal internal standard for the quantification of Oxacillin in complex

matrices. The following workflow outlines its use in a typical LC-MS/MS analysis. The addition

of a known amount of the deuterated standard early in the sample preparation process allows
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for the correction of analyte loss during extraction and variations in instrument response.[1][2]

[8]

1. Sample Collection
(e.g., Plasma, Urine)

2. Spiking with
Oxacillin-d5

3. Sample Extraction
(e.g., SPE, LLE)

4. LC Separation

5. MS/MS Detection

6. Quantification
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Caption: General workflow for using Oxacillin-d5 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://kcasbio.com/blogs/recognizing-the-importance-of-internal-standards-and-workflows-in-bioanalytical-lc-ms-ms/
https://kcasbio.com/blogs/recognizing-the-importance-of-internal-standards-and-workflows-in-bioanalytical-lc-ms-ms/
https://www.benchchem.com/pdf/The_Gold_Standard_A_Technical_Guide_to_Deuterated_Internal_Standards_in_LC_MS.pdf
https://isotope-science.alfa-chemistry.com/product/oxacillin-d5-582427.html
https://en.wikipedia.org/wiki/Oxacillin
http://www.pipitech.com/oxacillin-sodium-d5-salt.html
http://www.pipitech.com/oxacillin-sodium-d5-salt.html
https://go.drugbank.com/drugs/DB00713
https://ldh.la.gov/assets/oph/center-phch/center-ch/infectious-epi/vetinfo/vetantibioressen/laddl/antimicrobialclasses/beta-lactams/penicillins/oxacillin.pdf
https://www.youtube.com/watch?v=QucsjLNNZoQ
https://www.benchchem.com/product/b15566576#safety-data-sheet-and-handling-of-oxacillin-d5
https://www.benchchem.com/product/b15566576#safety-data-sheet-and-handling-of-oxacillin-d5
https://www.benchchem.com/product/b15566576#safety-data-sheet-and-handling-of-oxacillin-d5
https://www.benchchem.com/product/b15566576#safety-data-sheet-and-handling-of-oxacillin-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15566576?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

